Cas no 1428364-91-3 (N-(furan-3-yl)methyl-4-(2-methoxyphenyl)-N-(thiophen-2-yl)methyloxane-4-carboxamide)

N-(furan-3-yl)methyl-4-(2-methoxyphenyl)-N-(thiophen-2-yl)methyloxane-4-carboxamide structure
1428364-91-3 structure
Product Name:N-(furan-3-yl)methyl-4-(2-methoxyphenyl)-N-(thiophen-2-yl)methyloxane-4-carboxamide
CAS No:1428364-91-3
MF:C23H25NO4S
MW:411.513905286789
CID:6311438
PubChem ID:71804104
Update Time:2025-11-02

N-(furan-3-yl)methyl-4-(2-methoxyphenyl)-N-(thiophen-2-yl)methyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(furan-3-yl)methyl-4-(2-methoxyphenyl)-N-(thiophen-2-yl)methyloxane-4-carboxamide
    • N-(furan-3-ylmethyl)-4-(2-methoxyphenyl)-N-(thiophen-2-ylmethyl)tetrahydro-2H-pyran-4-carboxamide
    • N-[(furan-3-yl)methyl]-4-(2-methoxyphenyl)-N-[(thiophen-2-yl)methyl]oxane-4-carboxamide
    • AKOS024556218
    • VU0548406-1
    • F6415-0995
    • N-(FURAN-3-YLMETHYL)-4-(2-METHOXYPHENYL)-N-(THIOPHEN-2-YLMETHYL)OXANE-4-CARBOXAMIDE
    • 1428364-91-3
    • Inchi: 1S/C23H25NO4S/c1-26-21-7-3-2-6-20(21)23(9-12-27-13-10-23)22(25)24(15-18-8-11-28-17-18)16-19-5-4-14-29-19/h2-8,11,14,17H,9-10,12-13,15-16H2,1H3
    • InChI Key: BAVDVVABWNAQDX-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CN(CC1=COC=C1)C(C1(C2C=CC=CC=2OC)CCOCC1)=O

Computed Properties

  • Exact Mass: 411.15042945g/mol
  • Monoisotopic Mass: 411.15042945g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 80.2Ų

N-(furan-3-yl)methyl-4-(2-methoxyphenyl)-N-(thiophen-2-yl)methyloxane-4-carboxamide Pricemore >>

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Additional information on N-(furan-3-yl)methyl-4-(2-methoxyphenyl)-N-(thiophen-2-yl)methyloxane-4-carboxamide

Comprehensive Overview of N-(furan-3-yl)methyl-4-(2-methoxyphenyl)-N-(thiophen-2-yl)methyloxane-4-carboxamide (CAS No. 1428364-91-3)

The compound N-(furan-3-yl)methyl-4-(2-methoxyphenyl)-N-(thiophen-2-yl)methyloxane-4-carboxamide (CAS No. 1428364-91-3) is a structurally complex organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique combination of furan, thiophene, and methoxyphenyl moieties, this compound exhibits potential applications in the development of novel therapeutic agents. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to specific biological targets, making it a subject of ongoing studies in the pharmaceutical industry.

One of the key features of N-(furan-3-yl)methyl-4-(2-methoxyphenyl)-N-(thiophen-2-yl)methyloxane-4-carboxamide is its hybrid structure, which combines heterocyclic aromatic rings with a carboxamide backbone. This design is often leveraged in modern drug development to enhance bioavailability and selectivity. The presence of the methoxyphenyl group, for instance, is known to influence the compound's interaction with enzymes and receptors, a topic frequently searched by users interested in structure-activity relationships (SAR).

In recent years, the demand for heterocyclic compounds like this one has surged due to their versatility in addressing unmet medical needs. For example, the furan and thiophene rings are often associated with antimicrobial and anti-inflammatory activities, aligning with current trends in antibiotic resistance research. This connection to global health challenges makes the compound a relevant subject for both academic and industrial research.

From a synthetic chemistry perspective, the preparation of N-(furan-3-yl)methyl-4-(2-methoxyphenyl)-N-(thiophen-2-yl)methyloxane-4-carboxamide involves multi-step organic reactions, including amide coupling and protective group strategies. These methods are frequently discussed in online forums and research papers, as they are critical for achieving high yields and purity. The compound's CAS No. 1428364-91-3 serves as a unique identifier, enabling researchers to access detailed spectroscopic data and synthetic protocols from chemical databases.

The potential applications of this compound extend beyond traditional small-molecule drugs. With the rise of computational chemistry and AI-driven drug design, researchers are increasingly using molecular docking simulations to predict how N-(furan-3-yl)methyl-4-(2-methoxyphenyl)-N-(thiophen-2-yl)methyloxane-4-carboxamide might interact with biological targets. This approach aligns with the growing interest in precision medicine and personalized therapeutics, topics that dominate search engine queries in the life sciences sector.

Another area of interest is the compound's potential role in neurological disorders. The methoxyphenyl group, in particular, has been linked to modulation of neurotransmitter systems, making it a candidate for studies on neurodegenerative diseases. This relevance to brain health research ensures that the compound remains a hot topic in scientific literature and online discussions.

In summary, N-(furan-3-yl)methyl-4-(2-methoxyphenyl)-N-(thiophen-2-yl)methyloxane-4-carboxamide (CAS No. 1428364-91-3) represents a fascinating example of modern organic chemistry's potential to address pressing medical challenges. Its structural complexity, combined with its applicability in drug discovery and biomedical research, ensures its continued relevance in both academic and industrial settings. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.

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